Cas no 67823-06-7 (2,3-Pyrazinedicarbonitrile, 5-(4-methylphenyl)-)

• Product Name: 2,3-Pyrazinedicarbonitrile, 5-(4-methylphenyl)-
• CAS No: 67823-06-7
• MF: C₁₃H₈N₄
• MW: 220.229421615601
• CID: 394066
• PubChem ID: 12438224
• Update Time: 2025-04-19

2,3-Pyrazinedicarbonitrile, 5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyrazinedicarbonitrile, 5-(4-methylphenyl)-
• 5-(4-methylphenyl)pyrazine-2,3-dicarbonitrile
• 5-(p-Tolyl)pyrazine-2,3-dicarbonitrile
• 67823-06-7
• DTXSID50498276

• Inchi： 1S/C13H8N4/c1-9-2-4-10(5-3-9)13-8-16-11(6-14)12(7-15)17-13/h2-5,8H,1H3
• InChI Key： NUUHNOLZTUNFJH-UHFFFAOYSA-N
• SMILES： N1C(C#N)=C(C#N)N=CC=1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 220.07504
• Monoisotopic Mass: 220.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• PSA: 73.36